Cas no 113884-66-5 (4-Phenyloxazol-2-amine hydrochloride)

• Product Name: 4-Phenyloxazol-2-amine hydrochloride
• CAS No: 113884-66-5
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• MDL: MFCD28134594
• CID: 4726586
• PubChem ID: 12425130
• Update Time: 2025-05-20

4-Phenyloxazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Phenyloxazol-2-amine hydrochloride
• AX8271394
• 2-Oxazolamine, 4-phenyl-, hydrochloride (1:1)
• 4-Phenyloxazol-2-aminehydrochloride
• 4-phenyl-1,3-oxazol-2-amine;hydrochloride
• G71058
• MFCD28134594
• 113884-66-5
• CS-0441172
• SY270923
• 4-PHENYL-1,3-OXAZOL-2-AMINE HYDROCHLORIDE
• 2-Amino-4-phenyloxazole Hydrochloride

• MDL： MFCD28134594
• Inchi： 1S/C9H8N2O.ClH/c10-9-11-8(6-12-9)7-4-2-1-3-5-7;/h1-6H,(H2,10,11);1H
• InChI Key： SLSYSGPAGQCQMC-UHFFFAOYSA-N
• SMILES： Cl.O1C(N)=NC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 196.0403406g/mol
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-Phenyloxazol-2-amine hydrochloride

4-Phenyloxazol-2-amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 113884-66-5, commonly referred to as 4-Phenyloxazol-2-amine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. In recent years, advancements in synthetic methodologies and computational modeling have shed new light on the properties and potential uses of 4-Phenyloxazol-2-amine hydrochloride.

The oxazole ring in 4-Phenyloxazol-2-amine hydrochloride is a key structural feature that contributes to its unique chemical reactivity and biological activity. Oxazole derivatives, including this compound, have been extensively studied for their roles as intermediates in the synthesis of various bioactive molecules. For instance, recent studies have highlighted the potential of oxazole-containing compounds as inhibitors of enzymes involved in cancer progression, such as histone deacetylases (HDACs) and kinase enzymes.

One of the most promising areas of research involving 4-Phenyloxazol-2-amine hydrochloride is its application in antitumor therapy. Scientists have discovered that certain oxazole derivatives can selectively target cancer cells while sparing healthy tissues, making them ideal candidates for the development of targeted therapies. For example, a study published in 2023 demonstrated that 4-phenoxyoxazolyl amine derivatives exhibit potent anti-proliferative effects against various human cancer cell lines, including breast and colorectal cancer cells.

In addition to its antitumor properties, 4-phenoxyoxazolyl amine hydrochloride has also shown potential in anti-inflammatory and antibacterial applications. Researchers have found that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, preliminary antimicrobial assays have revealed that oxazole-containing compounds like this one possess potent activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.

The synthesis of 4-phenoxyoxazolyl amine hydrochloride has also been a topic of interest for chemists. Traditional methods involve multi-step reactions with various coupling agents and oxidizing agents; however, recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly production processes. These improvements not only enhance the scalability of the synthesis but also reduce the overall cost, making this compound more accessible for large-scale applications.

From a structural standpoint, the presence of a phenyl group at the 4-position of the oxazole ring introduces significant steric and electronic effects that influence the compound's pharmacokinetic properties. Computational studies using molecular docking techniques have revealed that 4-phenoxyoxazolyl amine hydrochloride exhibits favorable binding affinities to several therapeutic targets, including G-protein coupled receptors (GPCRs) and ion channels.

Another intriguing aspect of this compound is its potential role in neurodegenerative diseases. Recent research has suggested that oxazole derivatives may possess neuroprotective properties by mitigating oxidative stress and reducing inflammation in neuronal cells. For instance, a study published in early 2023 demonstrated that oxazole-containing compounds can protect against amyloid-beta-induced toxicity in Alzheimer's disease models.

In conclusion, 4-phenoxyoxazolyl amine hydrochloride, with its unique chemical structure and diverse biological activities, represents a valuable molecule for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in drug development.